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Compound of Interest

Compound Name: 2,4-Dichloropyridine

Cat. No.: B017371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,4-dichloropyridine, a key intermediate in the synthesis of pharmaceuticals and
agrochemicals. The data presented herein has been compiled from various authenticated
sources to ensure accuracy and reliability, catering to the stringent requirements of research
and development professionals.

Core Physicochemical Data

The fundamental physical constants of 2,4-dichloropyridine are crucial for its application in
chemical synthesis and drug design. These properties dictate the reaction conditions,
purification methods, and formulation strategies.

Physical Property Value

Boiling Point 189-190 °C (at 760 mmHQg)[1][2][3]

76-78 °C (at 23 mmHg)[1][3]

Melting Point -1 °C[1][2][4]

Density 1.37 g/mL (at 25 °C)[2]
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Experimental Protocols

The accurate determination of physicochemical properties is fundamental to chemical
characterization. The following are detailed methodologies for the key experiments cited.

Melting Point Determination (Capillary Method)

The melting point of 2,4-dichloropyridine, being a low-melting solid or liquid at room
temperature, is determined using a capillary tube method with a suitable cooling and heating
apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Cooling bath (e.g., ice-water or dry ice-acetone)
Procedure:

o Sample Preparation: A small amount of finely powdered, dry 2,4-dichloropyridine is packed
into a capillary tube to a height of 1-2 mm.[5]

o Apparatus Setup: The capillary tube is placed in the heating/cooling block of the apparatus,
adjacent to a calibrated thermometer.[5]

e Cooling: The sample is first cooled until it solidifies completely.

o Heating: The sample is then heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium.[5][6]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is the end of
the range.[5] For a pure compound, this range should be narrow.
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Boiling Point Determination (Thiele Tube Method)

The boiling point is determined using the Thiele tube method, which is suitable for small
guantities of liquid.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heat source (e.g., Bunsen burner or oil bath)

Procedure:

Sample Preparation: A small volume of 2,4-dichloropyridine is placed in the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.[5]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in the
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

o Heating and Observation: The side arm of the Thiele tube is gently heated, causing the oil to
circulate and heat the sample. Heating is continued until a rapid and continuous stream of
bubbles emerges from the open end of the inverted capillary tube.[7]

o Temperature Recording: The heat source is removed, and the apparatus is allowed to cool.
The boiling point is the temperature at which the liquid begins to enter the capillary tube.[5]

[7]

Density Determination
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The density of liquid 2,4-dichloropyridine is determined using a pycnometer or a digital
density meter.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)
e Analytical balance

e Thermostatic bath

Procedure:

» Calibration: The pycnometer is cleaned, dried, and weighed empty. It is then filled with a
reference substance of known density (e.g., distilled water) at a specific temperature (25 °C)
and weighed again.

e Sample Measurement: The pycnometer is emptied, dried, and then filled with 2,4-
dichloropyridine at the same temperature.

» Weighing: The pycnometer containing the sample is weighed.

o Calculation: The density of the sample is calculated using the formula: Density of sample =
(mass of sample / mass of water) * density of water

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a generalized workflow for determining the key physical
properties of a chemical compound like 2,4-dichloropyridine.
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Caption: Workflow for determining the physical properties of 2,4-dichloropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of 2,4-Dichloropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017371#2-4-dichloropyridine-boiling-point-melting-
point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b017371#2-4-dichloropyridine-boiling-point-melting-point-and-density
https://www.benchchem.com/product/b017371#2-4-dichloropyridine-boiling-point-melting-point-and-density
https://www.benchchem.com/product/b017371#2-4-dichloropyridine-boiling-point-melting-point-and-density
https://www.benchchem.com/product/b017371#2-4-dichloropyridine-boiling-point-melting-point-and-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b017371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

